Discandium dioxide sulphide
Overview
Description
Discandium dioxide sulphide is an inorganic compound with the molecular formula O2SSc2 It is composed of scandium, oxygen, and sulfur atoms
Preparation Methods
Synthetic Routes and Reaction Conditions: Discandium dioxide sulphide can be synthesized through the sulfidation of scandium oxide using elemental sulfur. This process involves heating scandium oxide with sulfur at high temperatures to form scandium sulfide, which is then further processed to obtain this compound .
Industrial Production Methods: In industrial settings, the production of this compound often involves the use of vacuum aluminothermic reduction. This method includes the reduction of scandium sulfide using aluminum under vacuum conditions, resulting in the formation of scandium alloys .
Chemical Reactions Analysis
Types of Reactions: Discandium dioxide sulphide undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form scandium oxide.
Reduction: It can be reduced to elemental scandium.
Substitution: It can participate in substitution reactions with other sulfides or oxides.
Common Reagents and Conditions:
Oxidation: Oxygen or air at elevated temperatures.
Reduction: Aluminum or other reducing agents under vacuum conditions.
Substitution: Other metal sulfides or oxides in a controlled environment.
Major Products Formed:
Oxidation: Scandium oxide.
Reduction: Elemental scandium.
Substitution: Various scandium-containing compounds.
Scientific Research Applications
Discandium dioxide sulphide has several scientific research applications, including:
Chemistry: Used as a catalyst in various chemical reactions, particularly in the activation of carbon dioxide.
Medicine: Investigated for its potential use in medical imaging and as a contrast agent.
Industry: Utilized in the production of high-strength aluminum alloys and other advanced materials.
Mechanism of Action
The mechanism by which discandium dioxide sulphide exerts its effects involves its ability to activate carbon dioxide. This activation occurs through the formation of ion-molecule complexes, where discandium dioxide cations interact with carbon dioxide molecules, leading to the formation of carbonate structures . The molecular targets and pathways involved include the scandium oxide ion center and the subsequent formation of carbonate-containing configurations .
Comparison with Similar Compounds
Scandium Oxide (Sc2O3): Similar in composition but lacks sulfur.
Scandium Sulfide (Sc2S3): Contains sulfur but lacks oxygen.
Scandium Fluoride (ScF3): Contains scandium but with fluorine instead of sulfur and oxygen.
Uniqueness: Its ability to activate carbon dioxide and form carbonate structures sets it apart from other similar compounds .
Properties
CAS No. |
54175-07-4 |
|---|---|
Molecular Formula |
O2SSc2 |
Molecular Weight |
153.98 g/mol |
IUPAC Name |
oxygen(2-);scandium(3+);sulfide |
InChI |
InChI=1S/2O.S.2Sc/q3*-2;2*+3 |
InChI Key |
JNDGYLQWCSBRGZ-UHFFFAOYSA-N |
Canonical SMILES |
[O-2].[O-2].[S-2].[Sc+3].[Sc+3] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
